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Compound of Interest

Compound Name: N-Methoxyacetamide

Cat. No.: B1266195 Get Quote

Essential Safety and Handling Guide for N-
Methoxyacetamide
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling N-Methoxyacetamide in a laboratory setting. The information is

intended for researchers, scientists, and drug development professionals.

Disclaimer: The toxicological properties of N-Methoxyacetamide have not been fully

investigated.[1] This guide is based on available safety data for N-Methoxyacetamide and

structurally similar compounds. A thorough, site-specific risk assessment should be conducted

before commencing any work with this chemical.

Hazard Identification and Physical Properties
N-Methoxyacetamide is classified as a flammable liquid and vapor that can cause skin and

eye irritation, as well as respiratory irritation.[2]

Table 1: Hazard Identification for N-Methoxyacetamide
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Hazard Class GHS Classification
Precautionary Statement
Codes

Flammable Liquid Category 3[2]
H226: Flammable liquid and

vapor[2]

Skin Irritation Category 2[2] H315: Causes skin irritation[2]

Eye Irritation Category 2A[2]
H319: Causes serious eye

irritation[2]

Specific Target Organ Toxicity

(Single Exposure)

Category 3 (Respiratory Tract

Irritation)[2]

H335: May cause respiratory

irritation[2]

Table 2: Physical and Chemical Properties of N-Methoxyacetamide and Related Compounds

Property Value Notes

Molecular Formula C3H7NO2[2] N-Methoxyacetamide

Molecular Weight 89.09 g/mol [2] N-Methoxyacetamide

Appearance Clear colorless liquid[3]
Data for the similar compound

N-Methoxy-N-methylacetamide

Boiling Point 152°C[3]
Data for the similar compound

N-Methoxy-N-methylacetamide

Flash Point 49°C[3]
Data for the similar compound

N-Methoxy-N-methylacetamide

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is critical to minimize exposure. The following table outlines the

recommended PPE for handling N-Methoxyacetamide.

Table 3: Personal Protective Equipment (PPE) for N-Methoxyacetamide
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Body Part PPE Recommendation Standard

Eyes/Face

Tightly fitting safety goggles

with side-shields or a face

shield.[4]

Conforming to EU EN 166 or

US NIOSH standards.[1][5]

Skin

Chemical-resistant, impervious

gloves (e.g., nitrile rubber,

butyl rubber).[6] A lab coat or

fire/flame resistant and

impervious clothing is

mandatory.[4][6]

Gloves must satisfy EU

Directive 89/686/EEC and the

standard EN 374.[4]

Respiratory

A full-face respirator should be

used if exposure limits are

exceeded or if irritation or other

symptoms are experienced.[4]

For potential aerosol

generation, a NIOSH/MSHA or

European Standard EN 149

approved respirator is

recommended.[5][7]

Follow OSHA respirator

regulations in 29 CFR

1910.134 or European

Standard EN 149.[5]

Operational Plan: Safe Handling Protocol
Adherence to a strict operational protocol is essential for minimizing risks.

1. Preparation and Engineering Controls:

Always handle N-Methoxyacetamide in a well-ventilated area, preferably within a chemical

fume hood.[4]

Ensure that an eyewash station and safety shower are readily accessible.[6]

Remove all sources of ignition, such as open flames, hot surfaces, and sparks, from the

handling area.[1][4]

Use non-sparking tools and explosion-proof equipment.[1][4]
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Ground and bond containers and receiving equipment to prevent static discharge.[1][4]

2. Handling the Chemical:

Inspect gloves prior to use.[4]

Avoid all personal contact, including inhalation of vapors or mists.[6]

Avoid contact with skin and eyes.[4]

Wash hands thoroughly after handling.

Keep the container tightly closed when not in use.[4][8]

3. Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[4][8]

Store away from incompatible materials such as strong oxidizing agents.[1][5]

The storage area should be designated as a flammables area.[1][3]

Emergency Procedures
First-Aid Measures:

Inhalation: Move the victim to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration and seek immediate medical attention.[4]

Skin Contact: Immediately take off all contaminated clothing. Wash the affected area with

soap and plenty of water.[4] Seek medical attention if irritation persists.

Eye Contact: Rinse with pure water for at least 15 minutes, holding the eyelids open.[4] Seek

immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical

attention.[4][8]

Spill Management Protocol:
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Minor Spills:

Remove all ignition sources.[4]

Ensure adequate ventilation.

Wearing appropriate PPE, absorb the spill with an inert material such as sand, silica gel,

or acid binder.[1]

Collect the absorbed material into a suitable, closed container for disposal.[1]

Major Spills:

Evacuate personnel to a safe area.[4]

Alert emergency responders, informing them of the location and nature of the hazard.[6]

Prevent further leakage or spillage if it is safe to do so.[4]

Do not allow the chemical to enter drains.[4]

Waste Disposal Plan
All waste containing N-Methoxyacetamide must be treated as hazardous waste.

Collection:

Collect all waste, including the pure compound and any contaminated materials (e.g.,

gloves, absorbent pads), in a designated, sealed, and properly labeled hazardous waste

container.[7]

Storage:

Store the waste container in a cool, dry, and well-ventilated secure area, away from

incompatible materials.[7]

Disposal:

Dispose of the contents and container at an approved waste disposal plant.[1][4][8]
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Always consult local, regional, and national hazardous waste regulations to ensure

complete and accurate classification and disposal.[1]

Mandatory Visualization
The following diagram illustrates the logical workflow for the safe handling of N-
Methoxyacetamide.

Safe Handling Workflow for N-Methoxyacetamide

1. Preparation & Risk Assessment

2. Don Correct PPE
(Goggles, Gloves, Lab Coat)

3. Chemical Handling
(In Fume Hood)

4. Secure Storage
(Cool, Dry, Ventilated)

Store Unused Chemical

5. End of Use

Emergency Procedures
(Spill or Exposure)

6. Decontamination
(Clean Workspace, Doff PPE)

7. Waste Disposal
(Sealed Hazardous Waste Container)

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of N-Methoxyacetamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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